Cas no 2228332-23-6 (4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid)

4-Amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid is a functionalized cyclohexane derivative featuring both amino and carboxylic acid moieties, along with an ethoxyethyl substituent. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its versatile reactivity, enabling applications as a building block for complex molecular architectures. The presence of multiple functional groups allows for selective modifications, making it valuable in the development of bioactive compounds or specialty materials. Its structural rigidity, conferred by the cyclohexane backbone, may also contribute to enhanced stability in certain chemical environments. The ethoxyethyl group offers potential for further derivatization or solubility tuning in synthetic workflows.
4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid structure
2228332-23-6 structure
Product Name:4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid
CAS No:2228332-23-6
MF:C11H21NO3
MW:215.289343595505
CID:6601620
PubChem ID:165764464
Update Time:2025-06-09

4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid
    • 2228332-23-6
    • EN300-1794943
    • Inchi: 1S/C11H21NO3/c1-3-15-8(2)11(10(13)14)6-4-9(12)5-7-11/h8-9H,3-7,12H2,1-2H3,(H,13,14)
    • InChI Key: NHGUMZFYSRJOLE-UHFFFAOYSA-N
    • SMILES: O(CC)C(C)C1(C(=O)O)CCC(CC1)N

Computed Properties

  • Exact Mass: 215.15214353g/mol
  • Monoisotopic Mass: 215.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 72.6Ų

4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1794943-1g
4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid
2228332-23-6
1g
$1557.0 2023-09-19
Enamine
EN300-1794943-5g
4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid
2228332-23-6
5g
$4517.0 2023-09-19
Enamine
EN300-1794943-10g
4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid
2228332-23-6
10g
$6697.0 2023-09-19
Enamine
EN300-1794943-0.05g
4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid
2228332-23-6
0.05g
$1308.0 2023-09-19
Enamine
EN300-1794943-0.1g
4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid
2228332-23-6
0.1g
$1371.0 2023-09-19
Enamine
EN300-1794943-0.25g
4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid
2228332-23-6
0.25g
$1432.0 2023-09-19
Enamine
EN300-1794943-0.5g
4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid
2228332-23-6
0.5g
$1495.0 2023-09-19
Enamine
EN300-1794943-1.0g
4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid
2228332-23-6
1g
$1557.0 2023-06-02
Enamine
EN300-1794943-2.5g
4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid
2228332-23-6
2.5g
$3051.0 2023-09-19
Enamine
EN300-1794943-5.0g
4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid
2228332-23-6
5g
$4517.0 2023-06-02

Additional information on 4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid

Introduction to 4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid (CAS No. 2228332-23-6)

4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid, identified by the CAS number 2228332-23-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclohexane derivatives, featuring both an amino group and an ethoxyethyl side chain, which contribute to its unique chemical properties and potential biological activities. The structural configuration of this molecule makes it a valuable intermediate in the synthesis of various pharmacologically relevant molecules, particularly in the development of drugs targeting neurological and cardiovascular disorders.

The 4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid molecule exhibits a rich chemical reactivity due to the presence of both the amino and carboxylic acid functional groups. The amino group provides a site for further derivatization, enabling the attachment of various pharmacophores, while the carboxylic acid moiety allows for salt formation and interaction with other biomolecules. These features make it a versatile building block in drug design, particularly in the synthesis of peptidomimetics and small-molecule inhibitors.

In recent years, there has been a growing interest in cyclohexane-based derivatives due to their potential therapeutic applications. Studies have shown that compounds with similar structural motifs exhibit promising activities in modulating neurotransmitter receptors and enzyme systems. For instance, derivatives of cyclohexylamine have been explored for their role in enhancing cognitive function and alleviating symptoms associated with neurodegenerative diseases. The 4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid structure, with its extended ethoxyethyl side chain, may offer enhanced solubility and bioavailability compared to simpler cyclohexylamine derivatives, making it an attractive candidate for further investigation.

The pharmacological potential of 4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid has been further explored in several preclinical studies. Research indicates that this compound may interact with various targets, including serotonin receptors and ion channels, which are implicated in mood regulation and pain perception. Additionally, its structural similarity to known bioactive molecules suggests that it could serve as a scaffold for developing novel therapeutics with improved efficacy and reduced side effects. The ethoxyethyl group, in particular, may enhance metabolic stability and reduce toxicity, making it a favorable feature for drug development.

The synthesis of 4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid involves multi-step organic transformations, typically starting from commercially available cyclohexanone derivatives. The introduction of the amino group at the 4-position is achieved through reductive amination or nucleophilic substitution reactions, while the ethoxyethyl side chain is incorporated via etherification or alkylation processes. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize yield and purity. These synthetic strategies ensure that the final product meets the stringent requirements for pharmaceutical applications.

The analytical characterization of 4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid has been thoroughly investigated using modern spectroscopic techniques. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, confirming the presence of characteristic peaks corresponding to the amino group, carboxylic acid moiety, and ethoxyethyl side chain. Mass spectrometry (MS) further validates the molecular weight and fragmentation patterns, ensuring high purity. Additionally, high-performance liquid chromatography (HPLC) is utilized to assess impurity profiles and ensure compliance with pharmaceutical-grade standards.

In conclusion, 4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid (CAS No. 2228332-23-6) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further development as a therapeutic agent or as an intermediate in drug synthesis. The growing body of research on cyclohexane derivatives underscores their importance in addressing various medical conditions, particularly those related to neurological function and cardiovascular health. As synthetic methodologies continue to advance, compounds like 4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid are expected to play a crucial role in the next generation of pharmaceutical innovations.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd